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Compound of Interest

(4-Benzyl-piperidin-1-yl)-acetic
Compound Name: o
aci

cat. No.: B1277609

For the attention of: Researchers, Scientists, and Drug Development Professionals

Subject: Physicochemical Properties and Molecular Characteristics of (4-Benzyl-piperidin-1-
yl)-acetic acid

This document provides a concise technical overview of the fundamental molecular properties
of (4-Benzyl-piperidin-1-yl)-acetic acid, a compound of interest in synthetic and medicinal
chemistry.

Molecular Weight and Formula

The key physicochemical data for (4-Benzyl-piperidin-1-yl)-acetic acid are summarized in the
table below. This data is essential for a variety of experimental and analytical procedures,
including stoichiometry calculations, preparation of solutions of known concentration, and
interpretation of mass spectrometry data.

Property Value

Molecular Formula C13H1sN202
Molecular Weight 234.29 g/mol
Monoisotopic Mass 234.136827821 Da
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Table 1: Key Molecular Data for (4-Benzyl-piperidin-1-yl)-acetic acid.

The molecular weight is a critical parameter in all quantitative chemical work. It is calculated by
summing the atomic weights of all atoms in the empirical formula. The monoisotopic mass,
which is the mass of a molecule containing the most abundant isotope of each element, is
particularly important in high-resolution mass spectrometry.

Logical Relationship of Molecular Weight
Calculation

The calculation of molecular weight is a foundational concept in chemistry, based on the
molecular formula of a compound and the atomic weights of its constituent elements. The
logical flow for determining the molecular weight of (4-Benzyl-piperidin-1-yl)-acetic acid is
illustrated in the diagram below.
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Identify Chemical Name
(4-Benzyl-piperidin-1-yl)-acetic acid

'

Determine Molecular Formula

C13H1sN202
Obtain Atomic Weights
C:~12.011
H: ~1.008
N: ~14.007
0O: ~15.999

i

Calculate Molecular Weight
(13*C)+ (18*H)+(2*N) + (2* O)

Result

234.29 g/mol

Figure 1. Molecular Weight Determination Workflow

Click to download full resolution via product page

« To cite this document: BenchChem. [In-depth Technical Analysis of (4-Benzyl-piperidin-1-yl)-
acetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277609#4-benzyl-piperidin-1-yl-acetic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1277609?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

